Cas no 2171596-46-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid
• CAS No: 2171596-46-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6097505
• PubChem ID: 165576579
• Update Time: 2025-06-14

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid
• 2171596-46-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid
• EN300-1538112

• Inchi： 1S/C26H30N2O5/c1-25(2)15-28(26(25,3)4)23(31)21(13-22(29)30)27-24(32)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,13-15H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： NCXSOGAVLQSUPT-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid (CAS: 2171596-46-4)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid (CAS: 2171596-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetramethylazetidinyl moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. The following sections provide a comprehensive overview of the latest research developments related to this compound.

Recent studies have focused on the synthesis and characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the compound. The presence of the Fmoc group has been particularly advantageous in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the efficient assembly of complex peptides.

In addition to its utility in peptide synthesis, this compound has been investigated for its potential biological activities. Preliminary in vitro studies have demonstrated that derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid exhibit moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a scaffold for the development of novel anti-inflammatory agents. Further structure-activity relationship (SAR) studies are underway to optimize its pharmacological properties.

The stability and reactivity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid under various conditions have also been explored. Researchers have found that the tetramethylazetidinyl ring confers enhanced stability to the molecule, making it resistant to hydrolysis under physiological conditions. This property is particularly valuable for the design of prodrugs and targeted delivery systems, where the compound can act as a linker or carrier for therapeutic agents.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid. Current synthetic routes often involve multiple steps and require stringent reaction conditions, which can limit yield and scalability. Efforts are being made to streamline the synthesis process, including the exploration of catalytic methods and green chemistry approaches.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,2,3,3-tetramethylazetidin-1-yl)butanoic acid represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for peptide synthesis and drug discovery. Ongoing research aims to address the current limitations and unlock its full potential for therapeutic applications.